![molecular formula C21H16N2O4S B278728 2-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)amino]phenyl 2-methylbenzoate](/img/structure/B278728.png)
2-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)amino]phenyl 2-methylbenzoate
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Overview
Description
2-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)amino]phenyl 2-methylbenzoate, commonly known as DBIB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DBIB belongs to the class of benzisothiazolone derivatives and is a potent inhibitor of protein tyrosine phosphatases (PTPs).
Mechanism of Action
The mechanism of action of DBIB involves the inhibition of 2-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)amino]phenyl 2-methylbenzoate, which are enzymes that play a crucial role in the regulation of various cellular processes, including cell growth, differentiation, and survival. By inhibiting this compound, DBIB can disrupt the signaling pathways that are involved in the growth and proliferation of cancer cells, leading to their death. DBIB can also improve insulin sensitivity and glucose uptake in cells by inhibiting this compound that are involved in insulin signaling pathways. In neurodegenerative diseases, DBIB can protect neurons from oxidative stress and inflammation by inhibiting this compound that are involved in the regulation of these processes.
Biochemical and physiological effects:
DBIB has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, improvement of insulin sensitivity and glucose uptake in cells, and protection of neurons from oxidative stress and inflammation. DBIB has also been found to have anti-inflammatory and antioxidant properties, which can further contribute to its neuroprotective effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of using DBIB in lab experiments is its potent inhibitory effects on 2-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)amino]phenyl 2-methylbenzoate, which makes it a valuable tool for studying the role of this compound in various cellular processes. However, one of the limitations of using DBIB is its low solubility in water, which can make it difficult to use in certain experiments that require aqueous solutions.
Future Directions
There are several future directions for the research on DBIB, including the development of more efficient synthesis methods to improve its yield and solubility in water. Further studies are also needed to investigate the potential applications of DBIB in other fields, such as immunology and infectious diseases. Additionally, the development of DBIB-based drugs for the treatment of cancer, diabetes, and neurodegenerative diseases is an area of interest for future research.
Synthesis Methods
The synthesis of DBIB involves a series of chemical reactions that are carried out in a stepwise manner. The starting material for the synthesis is 2-aminophenol, which is reacted with chloroacetyl chloride to yield 2-(chloroacetyl)aminophenol. This intermediate is further reacted with 2-methylbenzoic acid to give 2-(2-methylbenzoylamino)phenylacetyl chloride. Finally, this compound is reacted with 1,1-dioxido-1,2-benzisothiazole to yield DBIB.
Scientific Research Applications
DBIB has been extensively studied for its potential applications in various fields, including cancer research, diabetes, and neurodegenerative diseases. In cancer research, DBIB has been shown to inhibit the growth of cancer cells by targeting 2-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)amino]phenyl 2-methylbenzoate, which are involved in the regulation of various cellular processes. DBIB has also been found to have potent anti-diabetic effects by improving insulin sensitivity and glucose uptake in cells. In neurodegenerative diseases, DBIB has been shown to protect neurons from oxidative stress and inflammation.
Properties
Molecular Formula |
C21H16N2O4S |
---|---|
Molecular Weight |
392.4 g/mol |
IUPAC Name |
[2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]phenyl] 2-methylbenzoate |
InChI |
InChI=1S/C21H16N2O4S/c1-14-8-2-3-9-15(14)21(24)27-18-12-6-5-11-17(18)22-20-16-10-4-7-13-19(16)28(25,26)23-20/h2-13H,1H3,(H,22,23) |
InChI Key |
SKCGJDNPIKTFAN-UHFFFAOYSA-N |
SMILES |
CC1=CC=CC=C1C(=O)OC2=CC=CC=C2NC3=NS(=O)(=O)C4=CC=CC=C43 |
Canonical SMILES |
CC1=CC=CC=C1C(=O)OC2=CC=CC=C2NC3=NS(=O)(=O)C4=CC=CC=C43 |
Origin of Product |
United States |
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